Cas no 2228963-96-8 (4-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylbutan-2-one)

• Product Name: 4-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylbutan-2-one
• CAS No: 2228963-96-8
• MF: C₉H₁₂F₂N₂O
• MW: 202.201189041138
• CID: 6412416
• PubChem ID: 165839719
• Update Time: 2025-05-27

4-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylbutan-2-one
• 4-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]butan-2-one
• 2228963-96-8
• EN300-1974336

• Inchi： 1S/C9H12F2N2O/c1-6(14)3-4-7-5-13(2)12-8(7)9(10)11/h5,9H,3-4H2,1-2H3
• InChI Key： OQPRSPIFADBGEX-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C)N=1)CCC(C)=O)F

Computed Properties

• Exact Mass: 202.09176933g/mol
• Monoisotopic Mass: 202.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 34.9Ų

Additional information on 4-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylbutan-2-one

Comprehensive Overview of 4-[3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl]butan-2-one (CAS No. 2228963-96-8)

4-[3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl]butan-2-one (CAS No. 2228963-96-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique difluoromethyl and pyrazole moieties, exhibits versatile chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, combining a butan-2-one backbone with a 1-methyl-1H-pyrazol-4-yl group, offers a promising platform for further functionalization and application.

In recent years, the demand for fluorinated compounds like 4-[3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl]butan-2-one has surged due to their enhanced stability, bioavailability, and metabolic resistance. These attributes are particularly sought after in the development of next-generation pharmaceuticals and agrochemicals. Researchers are increasingly exploring its potential as a building block for novel drug candidates, especially in the realm of kinase inhibitors and antifungal agents, where the difluoromethyl group plays a critical role in modulating biological activity.

The synthesis of CAS No. 2228963-96-8 typically involves multi-step organic reactions, including cyclization and fluorination processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and purity. Its physicochemical properties, including solubility, melting point, and stability under various conditions, are well-documented, making it a reliable choice for industrial and laboratory applications.

From an environmental perspective, the compound's eco-friendly profile aligns with the growing emphasis on green chemistry. Its low toxicity and biodegradability make it a preferable alternative to traditional halogenated compounds. This has led to its inclusion in studies focused on sustainable chemical processes and renewable resource utilization, topics that resonate strongly with today's environmentally conscious stakeholders.

In the agrochemical sector, 4-[3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl]butan-2-one is being investigated for its potential as a crop protection agent. Its ability to act as a pesticide intermediate or herbicide adjuvant has sparked interest among researchers aiming to address global food security challenges. The compound's mode of action and structure-activity relationship are key areas of study, particularly in the context of resistance management and target specificity.

For those seeking custom synthesis or bulk quantities of CAS No. 2228963-96-8, it is essential to collaborate with reputable suppliers who adhere to stringent quality control standards. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely used to verify purity and identity, ensuring compliance with regulatory requirements. Additionally, the compound's storage conditions and handling protocols should be carefully considered to maintain its integrity over time.

As the scientific community continues to explore the applications of 4-[3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl]butan-2-one, its role in innovative research and industrial processes is expected to expand. Whether in the development of new therapeutic agents or the advancement of sustainable agriculture, this compound represents a fascinating intersection of chemistry and practicality. Future studies may uncover even more diverse applications, solidifying its position as a cornerstone of modern synthetic chemistry.